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Compound of Interest

Compound Name: 3-METHOXYBENZOPHENONE

Cat. No.: B1367068 Get Quote

This guide provides a comprehensive framework for researchers, scientists, and drug

development professionals on the safe handling, management, and disposal of 3-
methoxybenzophenone (CAS: 6136-67-0) waste. Adherence to these protocols is essential

for ensuring laboratory safety, maintaining regulatory compliance, and protecting the

environment. Our approach is grounded in established safety principles and regulatory

standards, explaining the causality behind each recommendation to empower users to make

informed decisions during their experimental work.

Section 1: Core Safety Characteristics and Hazard
Identification
Understanding the fundamental properties and hazards of a chemical is the first step in safe

management. While 3-methoxybenzophenone is a stable compound under normal conditions,

it possesses hazards that demand careful handling.

FAQ: What are the primary hazards associated with 3-
methoxybenzophenone?
Based on data for structurally similar benzophenones, 3-methoxybenzophenone should be

handled as a substance that can cause skin irritation, serious eye irritation, and potential

respiratory irritation.[1][2] It is a combustible solid, and fine dust generated during handling can

form explosive mixtures with air, presenting a fire or explosion hazard if an ignition source is
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present.[3] Upon combustion, it may produce hazardous gases such as carbon monoxide (CO)

and carbon dioxide (CO2).[3][4][5]

Table 1: Key Chemical and Physical Properties
Property Value Source

CAS Number 6136-67-0 [6][7]

Molecular Formula C₁₄H₁₂O₂ [7][8]

Molecular Weight 212.24 g/mol [7]

Appearance
White to pale yellow crystalline

solid
[8]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and acetone.[4][8]

Incompatible Materials Strong oxidizing agents.[3][4]

Section 2: Safe Handling, Exposure Controls, and
Storage
Proper handling protocols are not merely procedural; they are your primary defense against

chemical exposure and laboratory accidents. The following guidelines are based on a hierarchy

of controls, prioritizing engineering controls, followed by administrative controls and Personal

Protective Equipment (PPE).

FAQ: What are the essential PPE and engineering
controls for handling 3-methoxybenzophenone?
The minimum required PPE includes chemical safety goggles with side shields, chemical-

resistant gloves (e.g., nitrile or butyl rubber), and a standard lab coat.[5][9][10] All handling of

the solid chemical that may generate dust should be performed in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation risk.[10]

Table 2: Exposure Control and PPE Specifications
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Control Type Specification Rationale

Engineering Chemical Fume Hood

Prevents inhalation of airborne

dust particles which can cause

respiratory irritation.[11]

Eye/Face Protection
ANSI Z87.1-compliant safety

goggles

Protects against eye contact

with dust, which can cause

serious irritation.[5]

Skin Protection
Chemical-resistant gloves &

lab coat

Prevents skin contact, which

can lead to irritation.[2]

Contaminated clothing must be

removed and washed before

reuse.[9]

Respiratory

NIOSH-approved respirator (if

dust is generated outside a

fume hood)

Required only when

engineering controls are

insufficient to maintain

exposure below permissible

limits. A particle filter is

typically recommended.[5][11]

FAQ: How should I properly store 3-
methoxybenzophenone containers and its generated
waste?
Store the chemical and its waste in a cool, dry, and well-ventilated area, away from direct

sunlight and heat sources.[2][9] Containers must be kept tightly closed to prevent the release of

dust.[11] Crucially, ensure storage is segregated from incompatible materials, particularly

strong oxidizing agents, to prevent potentially hazardous reactions.[3][4]

Section 3: Troubleshooting Guide for Common
Scenarios
This section addresses specific issues that users may encounter, providing actionable solutions

grounded in safety and compliance.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC121360050&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F201833.pdf
https://echa.europa.eu/registration-dossier/-/registered-dossier/5515/9
https://www.fishersci.com/store/msds?partNumber=AC121360050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://www.benchchem.com/product/b1367068?utm_src=pdf-body
https://www.benchchem.com/product/b1367068?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F201833.pdf
https://echa.europa.eu/registration-dossier/-/registered-dossier/5515/9
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15672~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:30:12~~2-Hydroxy-3-methoxybenzaldehyde~~
https://datasheets.scbt.com/sc-238887.pdf
https://www.fishersci.com/store/msds?partNumber=AC125740250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q: What should I do in the event of a 3-methoxybenzophenone spill? A: First, ensure the area

is well-ventilated and restrict access. If the spill is large or you are not trained to handle it, alert

your institution's Environmental Health & Safety (EHS) department immediately. For minor

spills, wear your full PPE, avoid generating dust, and cover the spill with an inert absorbent

material like sand, vermiculite, or silica gel.[10] Carefully sweep the absorbed material into a

designated, sealable container for hazardous waste.[9][10] Label the container clearly and

dispose of it according to the protocol in Section 4.

Q: I accidentally mixed 3-methoxybenzophenone waste with an unknown solvent. How do I

dispose of it? A: Do not attempt to dispose of this waste stream through standard channels.

The mixture must be treated as an unknown hazardous waste. Attach a "Hazardous Waste"

label and list all potential components, including "Unknown Solvent." Contact your EHS

department immediately. They will need to perform a waste characterization analysis before it

can be safely transported and disposed of, as mixing with incompatible materials can create a

significant safety risk.

Q: Can I dispose of items with "trace" amounts of 3-methoxybenzophenone (e.g., weigh

boats, contaminated gloves) in the regular trash? A: No. Any item that has come into direct

contact with 3-methoxybenzophenone is considered contaminated solid waste. These items

must be collected in a designated, lined container for solid hazardous waste.[10] Improper

disposal in regular trash can lead to regulatory violations and pose a risk to custodial staff.

Section 4: Step-by-Step Waste Disposal Protocol
Disposing of chemical waste is a regulated process that requires careful execution. All 3-
methoxybenzophenone waste must be treated as hazardous unless explicitly determined

otherwise by your institution's EHS department.[10]

FAQ: Is 3-methoxybenzophenone waste classified as
hazardous?
Yes. Under the Resource Conservation and Recovery Act (RCRA), a chemical waste must be

evaluated to see if it meets the criteria for being hazardous.[12][13] Given its irritant properties

and combustible nature, 3-methoxybenzophenone waste should be managed as a hazardous

waste stream to ensure full compliance with EPA and OSHA regulations.[14][15]
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Workflow for Waste Management
The following diagram outlines the decision-making process for the proper segregation and

containerization of 3-methoxybenzophenone waste.

Workflow for the safe disposal of 3-methoxybenzophenone waste.

Detailed Disposal Steps
Segregation: At the point of generation, separate 3-methoxybenzophenone waste from all

other chemical waste streams. Do not mix it with incompatible materials.[10]

Solid Waste: Collect pure 3-methoxybenzophenone, reaction byproducts, and

contaminated materials (gloves, weigh paper, silica gel) in a dedicated container for solid

hazardous waste.

Liquid Waste: If dissolved in a solvent, collect it in a container designated for that solvent

class (e.g., "Non-Halogenated Organic Waste").

Containerization: Use a container that is in good condition, compatible with the chemical,

and has a secure, tight-fitting lid. The container must be clearly labeled.

Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste

is added. The label must include:

The full chemical name: "3-Methoxybenzophenone Waste".

If in solution, list all components and their approximate percentages.

The relevant hazard characteristics (e.g., Irritant, Combustible Solid).

The date when waste was first added (Accumulation Start Date).

Storage: Keep the waste container closed at all times except when adding waste. Store it in

a designated Satellite Accumulation Area (SAA) that is at or near the point of generation.

Ensure the storage area has secondary containment to capture any potential leaks.[16]

Disposal: Once the container is full, or within the time limits specified by your institution and

EPA regulations, arrange for pickup by your EHS department. They will coordinate with a
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licensed hazardous waste transporter for final disposal.[12][17]

FAQ: What are the approved final disposal methods for
this chemical?
The preferred and most environmentally sound method for disposing of 3-
methoxybenzophenone is high-temperature incineration at a licensed hazardous waste

treatment facility.[18][19] This process is equipped with afterburners and scrubbers to safely

destroy the compound and neutralize harmful combustion byproducts. Dissolving the material

in a combustible solvent may be part of the pre-treatment for this process.[18] Landfilling is not

a recommended method.

Section 5: Regulatory Compliance Overview
The management of hazardous waste is strictly regulated to protect human health and the

environment.

FAQ: Which government agencies regulate the disposal
of 3-methoxybenzophenone waste?
In the United States, two primary federal agencies oversee hazardous waste:

The Environmental Protection Agency (EPA): The EPA, under the Resource Conservation

and Recovery Act (RCRA), establishes the regulations for the entire lifecycle of hazardous

waste, from generation to disposal (40 CFR Parts 260-273).[12][13]

The Occupational Safety and Health Administration (OSHA): OSHA sets the standards for

worker safety during the handling of hazardous materials and waste operations, including

requirements for training, PPE, and emergency response plans (29 CFR 1910.1200 and

others).[14][15]

It is critical to consult your institution's EHS department, as they will implement these federal

regulations along with any additional state or local requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1367068#safe-handling-and-disposal-of-3-
methoxybenzophenone-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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